Cas no 1806950-28-6 (2-Cyano-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine
• CAS No: 1806950-28-6
• MF: C₈H₂F₆N₂
• MW: 240.105302333832
• CID: 4874687
• Update Time: 2025-06-15

2-Cyano-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F6N2/c9-6-4(1-15)16-2-3(7(10)11)5(6)8(12,13)14/h2,7H
• InChI Key： WIHJXCGJNCHREK-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)N=CC=1C(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine

Comprehensive Analysis of 2-Cyano-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine (CAS No. 1806950-28-6)

The compound 2-Cyano-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine (CAS No. 1806950-28-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and advanced material science. Its unique structural features, including the cyano, difluoromethyl, fluoro, and trifluoromethyl substituents, contribute to its remarkable chemical properties and broad applicability. This article delves into the molecular characteristics, applications, and recent advancements related to this compound, addressing common queries and industry trends.

From a molecular perspective, 2-Cyano-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine stands out due to its electron-withdrawing groups, which enhance its reactivity and stability under various conditions. The presence of multiple fluorine atoms, such as the difluoromethyl and trifluoromethyl groups, is particularly noteworthy. Fluorinated compounds are increasingly sought after in modern chemistry due to their ability to improve bioavailability, metabolic stability, and binding affinity in target molecules. This makes CAS No. 1806950-28-6 a valuable intermediate in the synthesis of high-performance agrochemicals and pharmaceuticals.

In the agrochemical sector, 2-Cyano-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine is often explored for its potential as a key building block in the development of next-generation pesticides and herbicides. The growing demand for environmentally friendly and highly efficient crop protection solutions has driven research into fluorinated pyridine derivatives. Industry experts frequently search for terms like "fluorinated pyridine applications" and "agrochemical intermediates," reflecting the compound's relevance in addressing global food security challenges. Its structural versatility allows for the design of molecules with targeted action against pests while minimizing environmental impact.

Pharmaceutical researchers are also keenly interested in CAS No. 1806950-28-6 due to its potential in drug discovery. The cyano and fluoro substituents are known to enhance the pharmacokinetic properties of drug candidates, making them more effective and less prone to rapid degradation. Searches for "fluorinated drug intermediates" and "pyridine derivatives in medicine" highlight the compound's role in developing treatments for diseases such as cancer, infectious diseases, and neurological disorders. Recent studies have explored its utility in creating kinase inhibitors and antimicrobial agents, further solidifying its importance in modern therapeutics.

Beyond its applications in life sciences, 2-Cyano-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine is also investigated for its use in advanced materials. The compound's ability to act as a precursor for liquid crystals, organic semiconductors, and specialty polymers has attracted attention from material scientists. Queries like "fluorinated pyridines in materials science" and "high-performance polymer intermediates" underscore its potential in electronics, optoelectronics, and nanotechnology. The integration of fluorine atoms into these materials often results in improved thermal stability, electrical conductivity, and optical properties.

Synthetic routes to 2-Cyano-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine are another area of active research. Chemists are continually optimizing processes to achieve higher yields, reduced waste, and greener methodologies. Topics such as "sustainable fluorination techniques" and "catalytic pyridine synthesis" are frequently discussed in academic and industrial circles. The compound's complex structure necessitates innovative approaches, including transition metal catalysis and flow chemistry, to meet the demands of large-scale production.

In conclusion, 2-Cyano-5-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine (CAS No. 1806950-28-6) represents a cutting-edge example of how fluorinated pyridine derivatives are shaping multiple industries. Its applications in agrochemicals, pharmaceuticals, and advanced materials highlight its versatility and importance. As research continues to uncover new uses and synthetic methods, this compound is poised to remain a focal point of scientific and industrial innovation. By addressing common search queries and aligning with current trends, this article aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.